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Compound of Interest

Compound Name: PI3K-IN-38

Cat. No.: B12396597

Essential Safety and Handling of PI3K-IN-38

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling potent compounds like PI3K-IN-38. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a culture of safety and build trust in laboratory chemical handling.

Quantitative Safety Data Summary

While a specific Safety Data Sheet (SDS) for PI3K-IN-38 is not readily available, data for a
structurally similar PI3K inhibitor, GS1059615, can serve as a conservative proxy for hazard
assessment. The following table summarizes key safety information.
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Metric Value Source

o Acute toxicity, Oral (Category
GHS Classification 2 [1]

Acute aquatic toxicity

[1]
(Category 1)

Chronic aquatic toxicity

[1]
(Category 1)

Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life o

with long lasting effects.

) P264: Wash skin thoroughly
Precautionary Statements ) [1]
after handling.

P270: Do not eat, drink or
smoke when using this [1]

product.

P273: Avoid release to the 1]

environment.

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if

you feel unwell.

[1]

P330: Rinse mouth. [1]

P391.: Collect spillage. [1]

P501: Dispose of contents/
container to an approved [1]

waste disposal plant.

Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE program is crucial for minimizing exposure to hazardous chemicals.[2]
The following is a step-by-step guide for the proper use of PPE when handling PI3K-IN-38.

1. Risk Assessment: Before handling PI3K-IN-38, a thorough risk assessment should be
conducted to identify potential hazards and determine the appropriate level of PPE.[3] Given
that PI3K inhibitors can have on-target toxicities, a cautious approach is warranted.[4]

2. Required PPE: Based on the potential for exposure to chemical hazards, the following PPE
is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always use two pairs of gloves
(inner and outer).[5]

o Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to
protect against splashes.[6]

o Lab Coat: A fully buttoned lab coat must be worn to protect the skin and clothing.

o Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted
respirator (e.g., N95 or higher) should be used.[5][7]

3. Donning and Doffing PPE: Proper procedures for putting on and taking off PPE are critical to
prevent contamination.

» Donning Sequence:

o

Gown/Lab Coat

[¢]

Mask or Respirator

[¢]

Goggles or Face Shield

[e]

Gloves (over the cuff of the gown)[7]
o Doffing Sequence (to be performed in a designated area):

o Gloves

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.osha.gov/personal-protective-equipment
https://www.benchchem.com/product/b12396597?utm_src=pdf-body
https://www.benchchem.com/product/b12396597?utm_src=pdf-body
https://www.extension.purdue.edu/extmedia/ppp/ppp-38.pdf
https://pubmed.ncbi.nlm.nih.gov/36773078/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.lbl.gov/resource/esh-manual-pub-3000/ch19/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.ncbi.nlm.nih.gov/books/NBK589639/
https://www.ncbi.nlm.nih.gov/books/NBK589639/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Gown/Lab Coat

[e]

o

Goggles or Face Shield

[¢]

Mask or Respirator

[¢]

Wash hands thoroughly with soap and water.

Experimental Workflow for Safe Handling

The following workflow is designed to ensure the safe handling of PI3BK-IN-38 from receipt to
disposal.
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Safe handling workflow for PI3K-IN-38.
Disposal Plan
All waste generated from handling PI3K-IN-38 must be considered hazardous.

e Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a designated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, labeled hazardous liquid waste container.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.[1]

PI3K Signaling Pathway
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PI3K-IN-38 is an inhibitor of the Phosphoinositide 3-kinase (PI13K) signaling pathway. This
pathway is crucial in regulating cell growth, proliferation, and survival, and its dysregulation is
often implicated in cancer.[4][8]
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The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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